N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-20-7-3-4-15(20)16(21)10-18-17(22)14-8-11-5-6-12(23-2)9-13(11)19-14/h3-9,16,19,21H,10H2,1-2H3,(H,18,22)
• InChI Key: ICRORNFTYZCOBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC3=C(N2)C=C(C=C3)OC)O
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide, also known as HPI-4, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied extensively.

Scientific Research Applications

Synthesis and Methodologies

The synthesis of related compounds often involves complex chemical reactions aimed at producing specific molecular structures for various applications. For instance, the synthesis of (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a precursor for radiopharmaceutical applications, demonstrates a high-yield method starting from 2,6-dimethoxybenzoic acid. This process highlights the intricacies involved in creating compounds for targeted uses such as diagnostic imaging (Bobeldijk et al., 1990).

Applications in Medical Imaging

Research on compounds structurally related to N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-6-methoxy-1H-indole-2-carboxamide includes developing potential positron emission tomography (PET) tracers. For example, the synthesis of [18F]SU11248 aimed at imaging cancer tyrosine kinase provides insights into the potential medical imaging applications of these compounds. This work underscores the role of such compounds in advancing cancer diagnosis and treatment monitoring through innovative imaging techniques (Ji‐Quan Wang et al., 2005).

Theoretical Studies on Reaction Mechanisms

Theoretical studies, such as those involving computational chemistry, provide valuable insights into the reaction mechanisms of related compounds. A study on the reaction mechanism among various reactants to form complex spiro-heterocycles using density functional theory (DFT) highlights the importance of understanding the energetic and geometric changes during chemical transformations. Such knowledge is crucial for designing and optimizing new synthetic routes for related compounds (Siaka et al., 2017).